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Compound of Interest

Compound Name: Wogonin

Cat. No.: B1683318

For researchers, scientists, and drug development professionals, understanding the molecular
mechanisms of potential anticancer compounds is paramount. Wogonin, a flavonoid derived
from the medicinal herb Scutellaria baicalensis, has demonstrated significant antitumor activity
across various cancer types. This guide provides a comparative overview of the transcriptomic
changes induced by Wogonin in cancer cells, supported by experimental data and detailed
methodologies.

Quantitative Transcriptomic Data Summary

While comprehensive quantitative data from a single comparative transcriptomic study of
Wogonin across multiple cancer cell lines is not readily available in published literature, a
summary of key gene expression changes observed in various studies is presented below.
These tables are compiled from multiple sources and highlight Wogonin's impact on crucial
signaling pathways, apoptosis, and cell cycle regulation.

Table 1: Differentially Expressed Genes in Key Signaling Pathways Following Wogonin
Treatment
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Signaling Cancer Cell Effect of
Gene . . Reference(s)
Pathway Line(s) Wogonin
Pancreatic,
PI3K/Akt Akt (p-Akt) Gastric, Breast, Downregulation [11[2]
Lung
Bcl-2 Pancreatic Downregulation [1]
BAD Pancreatic Upregulation [1]
c-Myc Lung Downregulation [2]
JAK/STAT STAT3 Gastric Downregulation
Wnt/B-catenin Cyclin D1 Breast Downregulation
CDK9 Mcl-1 Various Downregulation
Table 2: Wogonin's Effect on Apoptosis-Related Gene Expression

Gene Cancer Cell Line(s) Effect of Wogonin Reference(s)
Bax Breast Upregulation

Upregulation of
PARP Breast

cleavage

Upregulation of
Caspase-3 Breast

cleavage
c-FLIP Various Downregulation
TRAIL-R2 Various Upregulation

Table 3: Wogonin's Effect on Cell Cycle-Related Gene Expression
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Gene Cancer Cell Line(s)

Effect of Wogonin Reference(s)

Chronic Myeloid
p21

Upregulation

Leukemia
Cyclin D1 Breast Downregulation
CDK1 Gastric Downregulation
Cyclin B1 Breast Downregulation

Key Signhaling Pathways Modulated by Wogonin

Wogonin exerts its anticancer effects by modulating several critical signaling pathways. The
following diagrams illustrate the key interactions and the points of intervention by Wogonin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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